Cas no 577-85-5 (3-Hydroxyflavone)

• Product Name: 3-Hydroxyflavone
• CAS No: 577-85-5
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD00006832
• CID: 82560
• PubChem ID: 87570788
• Update Time: 2025-09-18

3-Hydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyflavone
• Flavonol
• 3-Hydroxy-2-phenyl-4H-chromen-4-one
• 3-hydroxy-2-phenylchromen-4-one
• FLAVONOL(3-HYDROXYFLAVONE)(RG)
• 2-phenyl-3-hydroxy-4-oxo-4H-1-benzopyran
• 2-phenyl-6-hydroxy-4-benzopyrone
• 3-OH-flavone
• 4H-1-Benzopyran-4-one,3-hydroxy-2-phenyl
• Flavon-3-ol
• FLAVONE,3-HYDROXY
• 3-Hydroxy-2-phenylchromone
• 4H-1-Benzopyran-4-one, 3-hydroxy-2-phenyl-
• FLAVONE, 3-HYDROXY-
• 3-HF
• FLAVONE,3-HYDROXY-
• ZTG9LSS5QH
• NSC57653
• 3-hydroxy-2-phenyl-4H-1-benzopyran-4-one
• HVQAJTFOCKOKIN-UHFFFAOYSA-N
• 3-hydroxy-2-phenyl-chromen-4-one
• AK163706
• flavonols
• NSC58585
• SR-
• HY-107825
• KBio3_002384
• Spectrum4_001845
• BDBM50187668
• KBio2_003376
• HMS3740M15
• B48D3495-6D21-4742-8A87-D3DE07DC9554
• NSC 57653
• CHEBI:5078
• 3-hydroxyflavon
• SDCCGMLS-0066736.P001
• KBioGR_002250
• 3-HYDROXYFLAVONE [HSDB]
• UNII-ZTG9LSS5QH
• Q5919049
• NSC-57653
• SPBio_001404
• CCG-38858
• NCGC00095653-01
• 3-Hydroxy-2-phenyl-4H-chromen-4-one #
• CHEMBL294009
• 577-85-5
• BIDD:ER0553
• SMR000112317
• WLN: T66 BO EVJ CR& DQ
• AS-19638
• SR-01000401360
• SR-01000401360-1
• MLS002207277
• KUC106685N
• EINECS 209-416-9
• SR-01000401360-2
• NSC-58587
• NSC 58585
• 3-Hydroxyflavone, >=98%
• DTXSID4060365
• HSDB 7572
• SY048803
• A869585
• NSC-58586
• SpecPlus_000831
• DivK1c_006927
• CS-0030701
• C01495
• FT-0615841
• s4790
• BRD-K55150756-001-05-7
• NCGC00095653-02
• SPECTRUM1501012
• NCGC00095653-03
• NCI-57653
• KSC-11-207-16
• Spectrum5_000350
• KBio2_005944
• Oprea1_038914
• H-5000
• NSC-58585
• ACon1_000167
• F0013-0884
• Spectrum_000328
• Spectrum3_001432
• Oprea1_692205
• D71219
• KBioSS_000808
• EU-0001678
• AKOS000599906
• KBio2_000808
• MFCD00006832
• BSPBio_003164
• 3-Hydroxy-2-phenyl-4H-1-benzopyran-4-one, 9CI
• MEGxp0_001695
• Spectrum2_001392
• SCHEMBL20246
• KBio1_001871
• H0379
• VU0053575-3
• NS00043440
• DB-053103
• 3-Hydroxyflavone

• MDL： MFCD00006832
• Inchi： 1S/C15H10O3/c16-13-11-8-4-5-9-12(11)18-15(14(13)17)10-6-2-1-3-7-10/h1-9,17H
• InChI Key： HVQAJTFOCKOKIN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC=CC=1)O)=O
• BRN： 15789

Computed Properties

• Exact Mass: 238.06300
• Monoisotopic Mass: 238.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Crystalline powder, whitish
• Density: 1.2653 (rough estimate)
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 320.83°C (rough estimate)
• Flash Point: 151.5 ºC
• Refractive Index: 1.5740 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in N,N-DMF and ethanol.
• PSA: 50.44000
• LogP: 3.16560

3-Hydroxyflavone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：LK8650000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Flavonoids